Cas no 40989-96-6 (2-phenyl-3,4-dihydro-2H-pyran-4-one)

2-Phenyl-3,4-dihydro-2H-pyran-4-one is a cyclic enone compound featuring a phenyl substituent at the 2-position of the dihydropyranone scaffold. This structure imparts reactivity typical of α,β-unsaturated ketones, making it a versatile intermediate in organic synthesis, particularly for cycloadditions, conjugate additions, and heterocycle formation. The phenyl group enhances stability while allowing further functionalization via electrophilic aromatic substitution or cross-coupling reactions. Its rigid framework is advantageous in medicinal chemistry for designing bioactive molecules. The compound’s well-defined stereochemistry and moderate polarity facilitate purification and characterization, supporting its use in academic and industrial research. Handling requires standard precautions for enones, including protection from light and moisture to prevent degradation.
2-phenyl-3,4-dihydro-2H-pyran-4-one structure
40989-96-6 structure
Product Name:2-phenyl-3,4-dihydro-2H-pyran-4-one
CAS No:40989-96-6
MF:C11H10O2
MW:174.195903301239
MDL:MFCD09032794
CID:926437
PubChem ID:569020
Update Time:2025-06-28

2-phenyl-3,4-dihydro-2H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-phenyl-2,3-dihydro-pyran-4-one
    • ((2S)pyrrolidin-2-yl)methoxymethane
    • (+)-(S)-2-phenyl-2,3-dihydro-4H-pyran-4-one
    • (+)-(S)-2-phenyl-2,3-dihydro-pyran-4-one
    • (2S)-(+)-2-(methoxymethyl)pyrrolidine
    • (2S)-2-phenyl-2,3-dihydro-4H-pyran-4-one
    • (S)-(+)-2-(Methoxymeth
    • (S)-(+)-2-methymethoxylpyrrolidine
    • (S)-1-Amino-2-methoxymethylpyrrolidine
    • (S)-2-(Methoxymethyl)pyrrolidine
    • (S)-2,3-dihydro-2-phenyl-4H-pyran-4-one
    • 2-phenyl-2,3-dihydro-4H-pyran-4-one
    • L-PROLINOL-OME
    • O-Methyl-L-prolinol
    • 2-phenyl-3,4-dihydro-2H-pyran-4-one
    • EN300-322587
    • 2-Phenyl-2,3-dihydro-4H-pyran-4-one #
    • AKOS013422747
    • 4H-Pyran-4-one 2,3-dihydro-2-phenyl-
    • 2-Phenyl-2H-pyran-4(3H)-one
    • 40989-96-6
    • SCHEMBL6559372
    • G53350
    • 2-phenyl-2,3-dihydropyran-4-one
    • MDL: MFCD09032794
    • Inchi: 1S/C11H10O2/c12-10-6-7-13-11(8-10)9-4-2-1-3-5-9/h1-7,11H,8H2
    • InChI Key: QMGYTHOMODNQTR-UHFFFAOYSA-N
    • SMILES: O1C=CC(CC1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 174.06800
  • Monoisotopic Mass: 174.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.23080

2-phenyl-3,4-dihydro-2H-pyran-4-one Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-phenyl-3,4-dihydro-2H-pyran-4-one Related Literature

Additional information on 2-phenyl-3,4-dihydro-2H-pyran-4-one

Exploring the Chemistry and Applications of 2-Phenyl-3,4-dihydro-2H-pyran-4-one (CAS No. 40989-96-6)

2-Phenyl-3,4-dihydro-2H-pyran-4-one (CAS No. 40989-96-6) is a fascinating organic compound that belongs to the class of dihydropyranones. This compound has garnered significant attention in both academic and industrial research due to its unique structural features and versatile applications. With a molecular formula of C11H10O2, it features a pyranone ring substituted with a phenyl group, making it a valuable intermediate in synthetic chemistry.

The compound's chemical properties are characterized by its aromaticity and reactivity, which make it a key player in the synthesis of more complex molecules. Researchers are particularly interested in its role as a building block for pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to undergo various reactions, such as cycloadditions and nucleophilic substitutions, has made it a favorite among synthetic chemists.

One of the most exciting aspects of 2-phenyl-3,4-dihydro-2H-pyran-4-one is its potential in drug discovery. Recent studies have explored its derivatives for their biological activities, including anti-inflammatory and antimicrobial properties. This aligns with the growing interest in natural product-inspired drug design, a hot topic in the pharmaceutical industry. The compound's scaffold is reminiscent of many bioactive natural products, making it a promising candidate for further exploration.

In the field of material science, 2-phenyl-3,4-dihydro-2H-pyran-4-one has shown promise as a precursor for advanced materials. Its incorporation into polymers and coatings can enhance properties such as thermal stability and UV resistance. This is particularly relevant given the increasing demand for sustainable materials and green chemistry solutions. Researchers are investigating its use in biodegradable plastics and other eco-friendly applications.

The market dynamics for 2-phenyl-3,4-dihydro-2H-pyran-4-one are also worth noting. With the rise of custom synthesis and contract research organizations (CROs), there is a growing need for high-quality intermediates like this compound. Companies specializing in fine chemicals and custom synthesis are increasingly offering CAS No. 40989-96-6 to meet the demands of pharmaceutical and agrochemical developers.

From an analytical chemistry perspective, the compound can be identified and quantified using techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods are essential for ensuring the purity and quality of the compound, which is critical for its applications in research and industry. The availability of high-purity 2-phenyl-3,4-dihydro-2H-pyran-4-one is a key factor in its widespread adoption.

Another area of interest is the compound's role in flavor and fragrance chemistry. Its structural similarity to certain natural aroma compounds has led to investigations into its use as a synthetic flavoring agent. This is particularly relevant in the food and beverage industry, where there is a constant demand for new and innovative flavors.

In conclusion, 2-phenyl-3,4-dihydro-2H-pyran-4-one (CAS No. 40989-96-6) is a versatile and valuable compound with a wide range of applications. Its unique structure and reactivity make it a key player in synthetic chemistry, drug discovery, material science, and flavor chemistry. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow. Whether you're a researcher, a manufacturer, or a developer, understanding the potential of 2-phenyl-3,4-dihydro-2H-pyran-4-one can open up new opportunities in your field.

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